3-Chlorothiobenzamide
Overview
Description
3-Chlorothiobenzamide is a chemical compound with the molecular formula C7H6ClNS and a molecular weight of 171.65 . It is a solid substance at room temperature .
Molecular Structure Analysis
The IUPAC name for 3-Chlorothiobenzamide is 3-chlorobenzenecarbothioamide . The InChI code for this compound is 1S/C7H6ClNS/c8-6-3-1-2-5(4-6)7(9)10/h1-4H, (H2,9,10) .Physical And Chemical Properties Analysis
3-Chlorothiobenzamide is a solid substance at room temperature . The storage temperature for this compound is recommended to be at room temperature .Scientific Research Applications
Medicine: Transition Metal Complexes
3-Chlorothiobenzamide has potential applications in the development of transition metal complexes used in medicine. These complexes can interact with various negatively charged molecules, leading to the creation of metal-based drugs. Such drugs have shown promising results in treating diseases like cancer, diabetes, and cardiovascular diseases .
Agriculture: Pesticide Formulation
In agriculture, 3-Chlorothiobenzamide could be utilized in the formulation of pesticides. Its chemical structure may allow it to bind with other compounds, enhancing the efficacy of pesticides or possibly leading to the development of new classes of agrochemicals .
Material Science: Polymer Additives
The compound may serve as an additive in polymer materials, potentially improving the properties of plastics used in various applications. Its inclusion could affect the thermal stability, durability, or biodegradability of polymers .
Environmental Science: Analytical Detection
3-Chlorothiobenzamide could be used in environmental science as a standard or reagent in analytical methods for detecting pollutants or contaminants. Its unique chemical signature allows for precise identification and quantification in complex environmental samples .
Biochemistry: Enzyme Inhibition Studies
In biochemistry, 3-Chlorothiobenzamide might be used to study enzyme inhibition, particularly in pathways involving sulfur-containing compounds. It could help in understanding the biochemical pathways and designing inhibitors for therapeutic purposes .
Pharmacology: Drug Synthesis
In pharmacology, 3-Chlorothiobenzamide could be a precursor or an intermediate in the synthesis of various drugs. Its chemical structure allows for modifications that can lead to the development of new pharmacologically active compounds .
Analytical Chemistry: Chromatography
This compound may be used in chromatographic processes to help in the separation and analysis of mixtures. Its properties could be beneficial in refining the techniques used in gas or liquid chromatography .
Chemical Engineering: Process Optimization
Finally, in chemical engineering, 3-Chlorothiobenzamide could play a role in process optimization. Its properties might influence reaction conditions, leading to more efficient industrial processes .
Safety and Hazards
Mechanism of Action
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Chlorothiobenzamide . Factors such as temperature and pH can affect the structure of the compound and its ability to interact with its targets. Additionally, the presence of other molecules in the environment can also influence the compound’s action.
properties
IUPAC Name |
3-chlorobenzenecarbothioamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6ClNS/c8-6-3-1-2-5(4-6)7(9)10/h1-4H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQEBJXXIPHYYEG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C(=S)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6ClNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30180162 |
Source
|
| Record name | Benzenecarbothioamide, 3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30180162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chlorothiobenzamide | |
CAS RN |
2548-79-0 |
Source
|
| Record name | Benzenecarbothioamide, 3-chloro- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002548790 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzenecarbothioamide, 3-chloro- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30180162 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2548-79-0 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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